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Compound of Interest

Compound Name: 4-Phenoxyphenyl isocyanate

Cat. No.: B1349322

An In-depth Technical Guide to 4-Phenoxyphenyl isocyanate: Chemical Properties and
Reactivity

For researchers, scientists, and professionals in drug development, a thorough understanding
of reactive chemical intermediates is paramount. 4-Phenoxyphenyl isocyanate is a versatile
bifunctional molecule, incorporating both an ether linkage and a highly reactive isocyanate
group. This guide provides a detailed overview of its chemical and physical properties,
reactivity, and common experimental protocols.

Core Chemical and Physical Properties

The fundamental properties of 4-Phenoxyphenyl isocyanate are summarized below,
providing a baseline for its use in experimental design.
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Property Value Citations
Molecular Formula C13H9NO2 [1112113114]
Molecular Weight 211.22 g/mol [11[2][3]
CAS Number 59377-19-4 [11[2][3]
Clear to turbid, colorless to
Appearance o [5]
yellow liquid
Boiling Point 169-170 °C at 3 mmHg [3]
Density 1.169 g/cm3 [3]
Refractive Index 1.595 @ 20°C [31[5]
Flash Point >110 °C (>230 °F) [314]
O=C=NC1=CC=C(0C2=CC=C
SMILES [3][6]
C=C2)C=C1

INChl=1S/C13HINO2/c15-10-
InChl 14-11-6-8-13(9-7-11)16-12-4-  [6]
2-1-3-5-12/h1-9H

PNBUGOFIKAHZRW-
InChiKey [3][4]
UHFFFAOYSA-N

1-isocyanato-4-
IUPAC Name [3]
phenoxybenzene

4-Isocyanatodiphenyl ether, p-
Synonyms . [11[7]
Phenoxyphenyl isocyanate

Chemical Reactivity and Signaling Pathways

The isocyanate functional group (-N=C=0) is an electrophile, making it susceptible to attack by
a wide range of nucleophiles.[8] This reactivity is the cornerstone of its utility in organic
synthesis and polymer chemistry.

Reactions with Nucleophiles
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The primary reactions of 4-Phenoxyphenyl isocyanate involve nucleophilic addition to the
central carbon of the isocyanate group.

o Reaction with Alcohols: When treated with an alcohol (R'-OH), it forms a urethane (or
carbamate) linkage.[8][9] This reaction is fundamental to the production of polyurethanes
when diisocyanates react with polyols.[8] The reaction can be catalyzed by Lewis acids,
Bregnsted acids, or the corresponding alkoxide.[10]

o Reaction with Amines: Primary or secondary amines (R'-NH2) react with the isocyanate to
yield the corresponding urea derivative.[8][11][12] This reaction is generally faster than the
reaction with alcohols.[12]

o Reaction with Water: 4-Phenoxyphenyl isocyanate is moisture-sensitive and reacts with
water to form an unstable carbamic acid intermediate, which then decomposes to produce a
primary amine (4-phenoxyaniline) and carbon dioxide gas.[8][11][13] This reaction is utilized
in the formation of polyurethane foams, where the CO2 acts as a blowing agent.[8]

Caption: Key reactions of 4-Phenoxyphenyl isocyanate.

Further Reactions

o Reaction with Ureas: The addition of another isocyanate molecule to a urea product results
in the formation of a biuret.[8]

o Polymerization: When reacting with difunctional or polyfunctional amines or alcohols, 4-
Phenoxyphenyl isocyanate can participate in the formation of polyureas and
polyurethanes, respectively.[8]

Thermal Decomposition

Heating isocyanates can lead to the formation of various degradation products. For methylene
diphenyl diisocyanate (MDI), a related compound, thermal degradation can produce a mixture
of compounds containing both amine and isocyanate functions, as well as polymerized forms.
[14] While specific data for 4-Phenoxyphenyl isocyanate is not available, similar
decomposition pathways should be considered at elevated temperatures.

Experimental Protocols
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Detailed experimental protocols are crucial for reproducible and safe research. The following
sections outline general procedures for the synthesis and analysis of aryl isocyanates like 4-
Phenoxyphenyl isocyanate.

Synthesis of 4-Phenoxyphenyl isocyanate

The most common industrial method for synthesizing isocyanates is the phosgenation of the
corresponding primary amine.[8][11]

Protocol: Phosgenation of 4-Phenoxyaniline

e Reaction Setup: In a well-ventilated fume hood, a solution of 4-phenoxyaniline is prepared in
an inert, high-boiling point solvent (e.g., toluene or dichlorobenzene) within a reaction vessel
equipped with a stirrer, reflux condenser, and a gas inlet tube.

e Phosgenation: A solution of excess phosgene (COCI2) in the same solvent is added to the
aniline solution.[15] This reaction is highly exothermic and produces hazardous hydrogen
chloride (HCI) gas, which must be scrubbed. The reaction proceeds via a carbamoy! chloride
intermediate.[8]

e Heating and Completion: The reaction mixture is heated to reflux to drive the reaction to
completion, converting the carbamoyl chloride to the isocyanate and releasing a second
equivalent of HCL.[8] The reaction progress can be monitored by IR spectroscopy, observing
the disappearance of the amine N-H stretch and the appearance of the strong isocyanate —
N=C=0 stretch around 2250-2275 cm~1.

o Workup and Purification: After the reaction is complete, excess phosgene and solvent are
removed by distillation. The crude 4-Phenoxyphenyl isocyanate is then purified by vacuum
distillation.[16]

4-Phenoxyphenyl Pure Product

isocyanate

Heat (Reflux)

4-Phenoxyaniline
(in Toluene)

Vacuum
Distillatio
Carbamoyl Chloride

Intermediate ) __ __ ___ ]
HCI Gas
Phosgene (COCI2) (to Scrubber)
(in Toluene)
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Caption: General synthesis workflow for aryl isocyanates.

Spectroscopic Characterization

Characterization of 4-Phenoxyphenyl isocyanate relies on standard spectroscopic
techniques.

General Protocol for Spectroscopic Analysis:
e Sample Preparation:

o IR Spectroscopy: A thin film of the neat liquid sample is prepared between two salt (NaCl

or KBr) plates.

o NMR Spectroscopy: A small amount of the sample (5-10 mg) is dissolved in an
appropriate deuterated solvent (e.g., CDCI3) in an NMR tube.

o Mass Spectrometry: The sample is dissolved in a suitable volatile solvent (e.g., acetonitrile
or methanol) for analysis by techniques like Electrospray lonization (ESI).[17]

o Data Acquisition: The prepared sample is analyzed using the respective spectrometer (FTIR,
NMR, MS).

o Data Analysis:

o IR: Look for the characteristic strong, sharp absorption band of the isocyanate group (—
N=C=0) around 2250-2275 cm™1.

o 1H and 3C NMR: Analyze the chemical shifts and coupling patterns to confirm the
aromatic proton and carbon environments of the phenoxy and phenyl rings.

o MS: Determine the molecular weight from the molecular ion peak and analyze the
fragmentation pattern to further confirm the structure.[17]
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Caption: Workflow for spectroscopic analysis.

Safety and Handling

Isocyanates are toxic and require careful handling to minimize exposure.[3]
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Hazard Category GHS Statements Citations

H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity ] o [1][3][18]
skin. H332: Harmful if inhaled.

H331: Toxic if inhaled.

H315: Causes skin irritation.
Skin & Eye Irritation H319: Causes serious eye [1]03][18]

irritation.

H334: May cause allergy or
asthma symptoms or breathing
Sensitization difficulties if inhaled. H317: [31[19][20]
May cause an allergic skin
reaction.

. L H335: May cause respiratory
Respiratory Irritation o [1][3][18]
irritation.

Handling and Personal Protective Equipment (PPE)

o Ventilation: Always handle in a well-ventilated area or a chemical fume hood.[18][21]

» Protective Clothing: Wear impervious clothing, including a lab coat and appropriate gloves
(e.g., nitrile or butyl rubber).[21][22]

o Eye Protection: Use tightly fitting safety goggles or a face shield.[21][22]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[19][21]

Storage and Incompatibilities

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place, often under refrigeration (+4°C) and inert gas.[4][18]

» Moisture Sensitivity: The compound is moisture-sensitive; exposure to atmospheric moisture
should be minimized to prevent degradation.[3][18]
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» Incompatible Materials: Avoid contact with water, acids, strong bases, alcohols, amines, and
strong oxidizing agents.[22]

Spills and Disposal

» Spills: Absorb spills with an inert material (e.g., sand, vermiculite) and place in a suitable,
closed container for disposal.[22]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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